Cas no 1804868-95-8 (2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine)

2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern that enhances its reactivity and stability. The presence of both difluoromethyl and trifluoromethyl groups contributes to its electron-withdrawing properties, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The methoxy and methyl substituents further modulate its steric and electronic characteristics, allowing for selective functionalization. This compound is particularly useful in the development of advanced active ingredients due to its ability to improve metabolic stability and bioavailability. Its well-defined structure ensures consistent performance in cross-coupling and nucleophilic substitution reactions.

2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine structure

1804868-95-8 structure

Product Name:2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine

CAS No:1804868-95-8

MF:C₉H₈F₅NO

MW:241.157939910889

CID:4896451

Update Time:2025-08-05

2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine
- Inchi： 1S/C9H8F5NO/c1-4-6(16-2)3-5(9(12,13)14)7(15-4)8(10)11/h3,8H,1-2H3
- InChI Key： JYQDKDLGAZBGSK-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C)N=C1C(F)F)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 2.8
Topological Polar Surface Area: 22.1

2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029019177-250mg	2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine	1804868-95-8	95%	250mg	$1,048.60	2022-04-01
Alichem	A029019177-500mg	2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine	1804868-95-8	95%	500mg	$1,802.95	2022-04-01
Alichem	A029019177-1g	2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine	1804868-95-8	95%	1g	$3,155.55	2022-04-01

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Additional information on 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine

2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine

The compound 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1804868-95-8) is a highly specialized organic molecule with a unique structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This pyridine derivative is characterized by its substituted positions, which include a difluoromethyl group at position 2, a methoxy group at position 5, a methyl group at position 6, and a trifluoromethyl group at position 3. These substituents contribute to the compound's distinct chemical properties, including its stability, reactivity, and solubility.

Recent studies have highlighted the potential of this compound in the development of new agrochemicals. Researchers have found that 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine exhibits remarkable activity against various plant pathogens, making it a promising candidate for fungicide formulations. Its ability to inhibit fungal growth without causing significant harm to crops has been extensively documented in peer-reviewed journals. For instance, a study published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound can effectively control *Botrytis cinerea*, a common cause of gray mold in fruits and vegetables.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical sector. Preclinical studies suggest that 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine may possess anti-inflammatory properties. A research team from the University of California conducted experiments using this compound on animal models and observed significant reduction in inflammation markers. These findings were published in *Pharmacological Research*, where the authors emphasized the need for further investigation into its therapeutic effects.

The synthesis of 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One of the most efficient methods reported in the literature involves the use of palladium-catalyzed cross-coupling reactions. This approach allows for the selective introduction of substituents onto the pyridine ring, ensuring that the final product meets stringent quality standards.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. A study conducted by researchers at Kyoto University assessed its biodegradability and found that under aerobic conditions, it undergoes rapid degradation into non-toxic byproducts. This is particularly important for its use in agrochemicals, as it reduces the risk of long-term environmental contamination.

In conclusion, 2-(Difluoromethyl)-5-methoxy-6-methyl-3-(trifluoromethyl)pyridine (CAS No. 1804868-95-8) is a versatile compound with promising applications in agriculture and medicine. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both chemical and pharmaceutical sciences.